Cas no 25394-54-1 (Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)- (9CI))

Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)- (9CI) structure
25394-54-1 structure
Product Name:Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)- (9CI)
CAS No:25394-54-1
MF:C14H9Cl3
MW:283.58026099205
CID:272953
PubChem ID:5356584
Update Time:2025-04-19

Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)- (9CI)
    • Ethylene, 2-chloro-1-(o-chlorophenyl)-1-(p-chlorophenyl)-, trans-
    • Ethylene, 2-chloro-1- (o-chlorophenyl)-1-(p-chlorophenyl)-, (E)-
    • trans-1-(o-Chlorphenyl)-1-(p-chlorphenyl)-2-chlorethylen
    • trans-1-Chlor-2-(o-chlorphenyl)-2-(p-chlorphenyl)ethylen
    • trans-1-Chloro-2-(o-chlorphenyl)-2-(p-chlorphenyl)ethylen
    • 14835-94-0
    • o,p'-DDD olefin
    • 1-chloro-4-[2-chloro-1-(2-chlorophenyl)ethenyl]benzene
    • SCHEMBL9494360
    • 1-Chloro-2-[(E)-2-chloro-1-(4-chlorophenyl)ethenyl]benzene #
    • CHEMBL196239
    • o,p'-TDE olefin
    • Benzene, 1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-
    • o,p'-DDMU
    • DTXSID901175550
    • Ethylene, 2-chloro-1-(o-chlorophenyl)-1-(p-chlorophenyl)-
    • BDBM50410539
    • Benzene, 1-chloro-2-(2-chloro-1-(4-chlorophenyl)ethenyl)-
    • Benzene, 1-chloro-2-[2-chloro-1-(4-chlorophenyl)ethenyl]-, (E)-
    • 25394-54-1
    • OQMWNKDFIAFJEO-UKTHLTGXSA-N
    • Inchi: 1S/C14H9Cl3/c15-9-13(10-5-7-11(16)8-6-10)12-3-1-2-4-14(12)17/h1-9H/b13-9+
    • InChI Key: OQMWNKDFIAFJEO-UKTHLTGXSA-N
    • SMILES: ClC1C=CC=CC=1/C(=C/Cl)/C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 281.97700
  • Monoisotopic Mass: 281.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 6.1

Experimental Properties

  • Density: 1.315
  • Boiling Point: 375.9°Cat760mmHg
  • Flash Point: 262.4°C
  • PSA: 0.00000
  • LogP: 5.62140
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